Cas no 24522-46-1 (Acetamide,2-cyano-N-(2,4,5-trimethylphenyl)-)

• Product Name: Acetamide,2-cyano-N-(2,4,5-trimethylphenyl)-
• CAS No: 24522-46-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 259971
• PubChem ID: 308070
• Update Time: 2025-04-19

Acetamide,2-cyano-N-(2,4,5-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-cyano-N-(2,4,5-trimethylphenyl)-
• 2-cyano-N-(2,4,5-trimethylphenyl)acetamide
• AC1L7C4Q
• DP00098
• MolPort-002-897-529
• N1-(2,4,5-trimethylphenyl)-2-cyanoacetamide
• NSC207853
• NSC-207853
• Oprea1_251011
• 24522-46-1
• DTXSID10308701

• Inchi： 1S/C12H14N2O/c1-8-6-10(3)11(7-9(8)2)14-12(15)4-5-13/h6-7H,4H2,1-3H3,(H,14,15)
• InChI Key： ODDQVQHAOCKNJE-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89